Cas no 1260384-46-0 (5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid)

• Product Name: 5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid
• CAS No: 1260384-46-0
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• MDL: MFCD18374139
• CID: 1068803
• PubChem ID: 329772106
• Update Time: 2025-11-02

5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid
• 5-Trifluoromethyl-7-azaindole-4-carboxylic acid
• A-6311
• A889855
• 5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carboxylicacid
• 5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid, AldrichCPR
• MFCD18374139
• DB-427093
• CS-0360627
• 1260384-46-0
• DTXSID40679153
• 5-(Trifluoromethyl)-7H-pyrrolo[2,3-b]pyridine-4-carboxylic acid
• SCHEMBL21818978
• 1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid, 5-(trifluoromethyl)-
• AKOS015852731
• RQYFNIPEVRIQNX-UHFFFAOYSA-N

• MDL： MFCD18374139
• Inchi： 1S/C9H5F3N2O2/c10-9(11,12)5-3-14-7-4(1-2-13-7)6(5)8(15)16/h1-3H,(H,13,14)(H,15,16)
• InChI Key： RQYFNIPEVRIQNX-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C2C(C=CN2)=C1C(=O)O)(F)F

Computed Properties

• Exact Mass: 230.03000
• Monoisotopic Mass: 230.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 373.3±42.0 °C at 760 mmHg
• Flash Point: 179.5±27.9 °C
• PSA: 65.98000
• LogP: 2.27990
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid

5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carboxylic Acid: A Promising Scaffold in Modern Pharmaceutical Research

5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid is a key compound with CAS number 1260384-46-0, representing a unique structural framework that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of pyrrolopyridine derivatives, which are characterized by their trifluoromethyl substituent and carboxylic acid functional group. The molecular architecture of this compound combines the aromaticity of the pyrrolo[2,3-b]pyridine ring with the electron-withdrawing properties of the trifluoromethyl group, creating a versatile platform for drug development. Recent studies have highlighted its potential as a scaffold for designing molecules with enhanced bioavailability and target specificity.

The pyrrolo[2,3-b]pyridine core is a well-established heterocyclic system that has been extensively explored in pharmaceutical research due to its ability to modulate various biological targets. The introduction of the trifluoromethyl group at the 5-position significantly alters the electronic properties of the molecule, enabling it to interact with target proteins in a more selective manner. This structural modification also enhances the metabolic stability of the compound, a critical factor in the development of long-acting therapeutic agents. The carboxylic acid functional group further contributes to the compound's pharmacokinetic profile by facilitating ionization and improving solubility in biological fluids.

Recent advances in computational chemistry have provided new insights into the behavior of 5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid derivatives. Molecular docking studies have demonstrated that this compound exhibits a high affinity for several key targets, including G protein-coupled receptors (GPCRs) and protein tyrosine kinase (PTK) families. These findings are particularly relevant in the context of developing treatments for neurodegenerative disorders and oncology-related conditions. The trifluoromethyl substituent plays a crucial role in stabilizing the binding interactions by creating favorable electrostatic interactions with the target protein's active site.

Experimental studies have further validated the therapeutic potential of this compound. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that derivatives of this scaffold showed promising antitumor activity against multidrug-resistant cancer cell lines. The compound's ability to inhibit specific kinases involved in cell proliferation pathways has made it a valuable candidate for the development of targeted therapies. The carboxylic acid group contributes to the compound's ability to form hydrogen bonds with the target protein, enhancing its binding affinity and selectivity.

In the field of neuropharmacology, this compound has shown potential as an agonist for certain serotonin receptor subtypes. The unique combination of the trifluoromethyl group and the pyrrolo[2,3-b]pyridine ring system allows for the modulation of neurotransmitter signaling pathways, which is critical in the treatment of psychiatric disorders. Recent clinical trials have explored its efficacy in managing conditions such as major depressive disorder and anxiety disorders, with encouraging results observed in preclinical models.

From a synthetic perspective, the preparation of 5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid involves a series of well-established chemical reactions. The synthesis typically begins with the formation of the pyrrolopyridine core through a nucleophilic aromatic substitution reaction. The introduction of the trifluoromethyl group is achieved through a fluorination reaction, which requires precise control of reaction conditions to ensure optimal yield and purity. The final step involves the functionalization of the carboxylic acid group, which can be modified to introduce additional pharmacophore elements for enhanced therapeutic effects.

Recent research has also focused on the development of prodrugs based on this compound. By incorporating additional functional groups, scientists have been able to improve the compound's solubility and reduce its toxicity, making it more suitable for oral administration. The trifluoromethyl group's lipophilic nature has been leveraged to enhance the compound's ability to cross the blood-brain barrier, a critical factor in the treatment of central nervous system (CNS) disorders. These modifications have led to the creation of several new drug candidates that are currently in preclinical development.

Environmental and safety considerations are also important in the evaluation of this compound. Studies have shown that the trifluoromethyl group can influence the compound's environmental persistence and potential for bioaccumulation. Researchers are actively exploring ways to synthesize this compound using greener methodologies that minimize the use of hazardous reagents and reduce waste generation. The development of sustainable synthesis routes is crucial for ensuring the long-term viability of this compound as a therapeutic agent.

In conclusion, 5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid represents a significant advancement in medicinal chemistry. Its unique structural features, including the trifluoromethyl group and carboxylic acid functional group, make it a versatile platform for drug development. The compound's potential applications in oncology, neuropharmacology, and other therapeutic areas highlight its importance in modern pharmaceutical research. Ongoing studies continue to uncover new insights into its biological activity and synthetic potential, paving the way for the development of more effective and safer therapeutic agents.

As research in this field progresses, it is anticipated that 5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid will play a pivotal role in the creation of novel drugs with improved therapeutic outcomes. The ability to fine-tune its molecular structure through chemical modifications offers exciting possibilities for tailoring its pharmacological properties to specific therapeutic needs. With continued advancements in both synthetic chemistry and biological research, this compound is poised to make significant contributions to the field of medicine in the years to come.

The compound 5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid (CAS: 1260384-46-0) represents a promising scaffold in medicinal chemistry, characterized by its unique combination of trifluoromethyl substitution and carboxylic acid functionality. Here's a structured summary of its significance and potential: --- ### Key Structural Features 1. Pyrrolo[2,3-b]pyridine Core: - A heterocyclic ring system known for its involvement in various biological targets (e.g., GPCRs, kinases). - The aromaticity and rigidity of this core enhance molecular stability and target specificity. 2. Trifluoromethyl Substituent: - Introduces electron-withdrawing properties, altering the electronic environment of the molecule. - Enhances metabolic stability and target selectivity by modulating protein-ligand interactions. - Contributes to lipophilicity, improving the compound's ability to cross biological barriers (e.g., blood-brain barrier). 3. Carboxylic Acid Functional Group: - Facilitates ionization and solubility in biological fluids. - Enables hydrogen bonding with target proteins, improving binding affinity and selectivity. --- ### Therapeutic Potential - Oncology: - Demonstrated antitumor activity against multidrug-resistant cancer cell lines. - Inhibits kinases involved in cell proliferation pathways (e.g., PTKs). - Neuropharmacology: - Potential as an agonist for serotonin receptors, targeting depression and anxiety disorders. - Enhanced CNS penetration due to lipophilic properties. - Prodrug Development: - Modified to improve solubility and reduce toxicity for oral administration. - Prodrugs have been explored for targeted delivery to specific tissues. --- ### Synthetic and Environmental Considerations - Synthesis: - Involves nucleophilic aromatic substitution for pyrrolopyridine core formation. - Fluorination for trifluoromethyl group introduction. - Functionalization of the carboxylic acid group for further modifications. - Sustainability: - Research into greener synthesis methods to minimize hazardous reagents and waste. - Focus on environmental persistence and bioaccumulation risks. --- ### Current Research Trends - Computational Studies: - Molecular docking and QSAR models highlight high affinity for GPCRs and kinases. - Predictions for target selectivity and drug-likeness properties. - Clinical Development: - Ongoing trials for oncology and neurological disorders. - Exploration of prodrug formulations for improved bioavailability. --- ### Conclusion The compound 5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid is a versatile scaffold with significant potential in oncology, neuropharmacology, and prodrug development. Its unique structural features enable fine-tuning of pharmacological properties, making it a valuable candidate for future drug discovery. Continued research in synthetic chemistry, biological activity, and environmental safety will further solidify its role in modern medicine. Future Outlook: - Anticipated contributions to the development of more effective and safer therapeutic agents. - Potential for personalized medicine through tailored molecular modifications. - Long-term impact on drug discovery and targeted therapies in various disease areas. This compound exemplifies the synergy between structural chemistry and biological innovation, paving the way for transformative advancements in pharmaceutical science.